Cas no 1392447-27-6 (methyl 4-amino-3-methylpyridine-2-carboxylate)

• Product Name: methyl 4-amino-3-methylpyridine-2-carboxylate
• CAS No: 1392447-27-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD28647569
• CID: 4899880
• PubChem ID: 84070423
• Update Time: 2025-10-29

methyl 4-amino-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-amino-3-methyl-, methyl ester
• Methyl 4-amino-3-methylpicolinate
• methyl 4-amino-3-methylpyridine-2-carboxylate
• 3-Methyl-4-aminopyridine-2-carboxylic acid methyl ester

• MDL： MFCD28647569
• Inchi： 1S/C8H10N2O2/c1-5-6(9)3-4-10-7(5)8(11)12-2/h3-4H,1-2H3,(H2,9,10)
• InChI Key： CWGQSQPXOJEXGZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=C(C=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on methyl 4-amino-3-methylpyridine-2-carboxylate

Recent Advances in the Study of Methyl 4-Amino-3-Methylpyridine-2-Carboxylate (CAS: 1392447-27-6)

Methyl 4-amino-3-methylpyridine-2-carboxylate (CAS: 1392447-27-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and potential pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for methyl 4-amino-3-methylpyridine-2-carboxylate, emphasizing its role as a precursor in the production of kinase inhibitors. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving condensation and cyclization reactions, with a high yield and purity. The optimized synthetic route offers a scalable solution for industrial applications, addressing previous challenges related to cost and efficiency.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where methyl 4-amino-3-methylpyridine-2-carboxylate was utilized as a building block for the design of new antimicrobial agents. The study revealed that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. These findings underscore the potential of methyl 4-amino-3-methylpyridine-2-carboxylate as a valuable scaffold for developing next-generation antibiotics.

Furthermore, recent preclinical studies have investigated the compound's potential in oncology. A research team at a leading pharmaceutical company identified methyl 4-amino-3-methylpyridine-2-carboxylate as a key intermediate in the synthesis of small-molecule inhibitors targeting specific cancer-related kinases. Preliminary results showed promising antitumor activity in vitro and in vivo, paving the way for further clinical evaluation. The study also highlighted the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

In addition to its pharmaceutical applications, methyl 4-amino-3-methylpyridine-2-carboxylate has garnered attention in the field of agrochemicals. A recent patent application disclosed its use in the development of novel pesticides with improved efficacy and environmental safety. The compound's unique chemical structure allows for the creation of derivatives that target specific pests while minimizing harm to non-target organisms, aligning with the growing demand for sustainable agricultural practices.

Despite these advancements, challenges remain in the large-scale production and application of methyl 4-amino-3-methylpyridine-2-carboxylate. Issues such as regulatory compliance, cost-effectiveness, and the need for further toxicological studies must be addressed to fully realize its potential. However, the ongoing research and development efforts in this area are highly encouraging, and the compound is expected to play a pivotal role in the future of drug discovery and agrochemical innovation.

In conclusion, methyl 4-amino-3-methylpyridine-2-carboxylate (CAS: 1392447-27-6) continues to be a compound of significant interest in the chemical, biological, and pharmaceutical sciences. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable asset in the quest for new therapeutic and agrochemical solutions. Future research should focus on optimizing its synthesis, expanding its applications, and addressing the remaining challenges to unlock its full potential.